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2-Chlorobenzotrifluoride, also known by its synonyms 1-Chloro-2-(trifluoromethyl)benzene
and 2-Chloro-a,a,a-trifluorotoluene, is a colorless to light yellow aromatic liquid with the
chemical formula C7H4CIFs.[1][2][3] It has emerged as a cornerstone intermediate in the fine
chemicals industry, playing a pivotal role in the synthesis of complex organic molecules.[4][5]
Its uniqgue molecular architecture, featuring a trifluoromethyl group and a chlorine atom on a
benzene ring, imparts a distinct reactivity profile that is highly valued by researchers and
synthetic chemists.[2][4]

The trifluoromethyl (-CFs) group, a strong electron-withdrawing substituent, significantly
influences the electronic properties of the aromatic ring and the reactivity of the adjacent
chlorine atom.[2] This makes 2-Chlorobenzotrifluoride an exceptionally versatile building
block. Its strategic importance is most evident in the pharmaceutical and agrochemical sectors,
where it serves as a critical precursor for active pharmaceutical ingredients (APIs) and
advanced pesticides.[1][5][6][7] This guide offers a comprehensive technical overview of its
physical and chemical properties, reactivity, applications, and handling protocols, designed for
professionals in research, development, and chemical manufacturing.
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Chemical and Physical Characteristics

A thorough understanding of the fundamental properties of 2-Chlorobenzotrifluoride is
essential for its effective and safe utilization in experimental and industrial settings.

Core ldentification

Identifier Value

CAS Number 88-16-4[1][8]

EC Number 201-805-1[8]
Molecular Formula C7HaCIF3[1][7]
Molecular Weight 180.55 g/mol [1][7][8]

1-Chloro-2-(trifluoromethyl)benzene, 2-Chloro-
Synonyms a,a,0-trifluorotoluene, o-
Chlorobenzotrifluoride[1][8]

InChl Key DGRVQOKCSKDWIH-UHFFFAOY SA-N[8][9]

SMILES String FC(F)(F)clccececlCl8][9]

Physicochemical Data Summary

The physical state and properties of 2-Chlorobenzotrifluoride dictate its handling, storage,
and application conditions. It is a colorless to light yellow, clear liquid with a distinct, pungent
aromatic odor.[1][2][3][7]
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Property Value Source(s)
Colorless to light yellow clear

Appearance o [1][2]
liquid

Melting Point -7.4°Cto-6°C [1][6]

Boiling Point 152 - 153 °C [11161[7]

Density 1.37 - 1.379 g/cm? at 20-25 °C [11161[7]

Refractive Index (n20/D) 1.456 - 1.46 [1][9]

Vapor Pressure 3.5-5.2hPa @ 20 °C [7]

Flash Point 44 - 58 °C (111 - 138 °F) [6][10]

Autoignition Temperature 650 °C (1,202 °F) [10]

- <0.1 g/100 mL at 19.5 °C;

Water Solubility o [6][11][12]

immiscible
o ) Soluble in alcohol, ether, and

Solubility in Organics [7]
benzene

LogP 3.53 [6][12]

Reactivity Profile and Chemical Behavior

The chemical behavior of 2-Chlorobenzotrifluoride is largely governed by the interplay

between the electron-withdrawing trifluoromethyl group and the chlorine substituent on the

aromatic ring.

Stability: The compound is stable under normal storage and handling conditions in closed

containers at room temperature.[10][13] However, it is incompatible with strong oxidizing

agents and strong bases, with which it can react vigorously.[7][14]

Reactivity:

» Nucleophilic Aromatic Substitution: The powerful electron-withdrawing nature of the -CFs

group significantly activates the chlorine atom, making it susceptible to displacement by
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nucleophiles. This reactivity is a cornerstone of its utility in synthesis, allowing for the
introduction of various functional groups at the C-2 position.[2]

» Electrophilic Aromatic Substitution: The -CFs group is a deactivating, meta-directing
substituent for electrophilic aromatic substitution. This directs incoming electrophiles
primarily to the meta-position relative to the trifluoromethyl group.[2]

o Cross-Coupling Reactions: It serves as a versatile substrate in various metal-catalyzed
cross-coupling reactions, enabling the formation of complex molecular scaffolds.[4]

Hazardous Decomposition: When heated to decomposition or during combustion, 2-
Chlorobenzotrifluoride can release irritating and highly toxic gases, including carbon
monoxide, carbon dioxide, hydrogen fluoride, and hydrogen chloride.[7][10][15]

Spectroscopic Analysis and Structural Elucidation

Spectroscopic techniques are indispensable for confirming the identity and purity of 2-
Chlorobenzotrifluoride. While specific spectra are lot-dependent, the expected characteristics
are well-established.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR, 3C NMR, and *°*F NMR are
crucial for structural verification. The *H NMR spectrum will show complex multiplets in the
aromatic region. The °F NMR will display a characteristic singlet for the -CF3 group.[16][17]

« Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional
groups present. Key absorptions include those for aromatic C-H and C=C bonds, as well as
strong, characteristic absorptions for the C-F and C-Cl bonds.[18][19]

o Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight and provides
fragmentation patterns that are indicative of the structure.[18][19]

Protocol: Acquiring High-Resolution NMR Spectra

This protocol outlines the standard procedure for preparing a sample of 2-
Chlorobenzotrifluoride for NMR analysis.

e Solvent Preparation: Select a suitable deuterated solvent, typically chloroform-d (CDCl3),
which is compatible with the analyte.[18]
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e Sample Preparation: In a clean, dry vial, dissolve approximately 10-20 mg of 2-
Chlorobenzotrifluoride in 0.5-0.7 mL of the deuterated solvent.

 Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane
(TMS), for referencing the chemical shifts of tH and 13C spectra.

o Transfer to NMR Tube: Using a Pasteur pipette, carefully transfer the solution into a clean,
high-quality 5 mm NMR tube.

o Spectrometer Setup: Place the NMR tube into the spectrometer's spinner turbine and insert it
into the magnet.

» Data Acquisition: Shim the magnetic field to achieve homogeneity. Acquire *H, 13C, and *°F
NMR spectra using standard instrument parameters. The chemical shifts are reported in
parts per million (ppm).[18]

Core Applications in Drug Development and
Agrochemicals

The unique reactivity of 2-Chlorobenzotrifluoride makes it an invaluable intermediate in
several high-value industries.

o Pharmaceutical Synthesis: It is a key building block for numerous active pharmaceutical
ingredients (APIs) and their intermediates.[1][4] The incorporation of the trifluoromethyl group
can enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. It is used
in the synthesis of compounds that require precise fluorination, such as the antipsychotic
drug Pentafluridol.[1][6]

o Agrochemical Industry: In the agrochemical sector, it is integral to the creation of effective
pesticides and herbicides.[4] A primary application is its role as an intermediate in the
synthesis of the potent rodenticide BROMETHALIN (CAS 63333-35-7).[6]

o Material Science: The compound is also employed in the formulation of high-performance
materials, including specialty coatings, polymers, and adhesives, where high chemical
resistance and thermal stability are required.[1]
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o Other Uses: It also finds application as a solvent, a dielectric fluid, and an intermediate for
dyes.[7][13]

Safety, Handling, and Experimental Workflow

Due to its hazardous nature, strict adherence to safety protocols is mandatory when working
with 2-Chlorobenzotrifluoride. It is classified as a flammable liquid and vapor that is harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[7][8][20]

Standard Handling Protocol

» Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood. Facilities should be equipped with an eyewash station and a safety shower.[10]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[8][9]

Ignition Source Control: Keep away from heat, sparks, open flames, and other ignition
sources. Use spark-proof tools and explosion-proof equipment. Ground and bond containers
during material transfer to prevent static discharge.[11][10][21]

Spill Management: In case of a spill, remove all ignition sources. Absorb the spill with an
inert material (e.g., vermiculite, sand) and place it in a suitable, sealed container for disposal.
[10][15]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area designated for
flammable liquids. Keep away from incompatible substances like strong oxidizing agents.[11]
[10][15][21]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[10]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing.[10]
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 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and give 2-4 cupfuls of water or milk.[10]

 Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, administer
oxygen.[10]

In all cases of exposure, seek immediate medical attention.[10]
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Workflow: Safe Handling of 2-Chlorobenzotrifluoride
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Caption: General workflow for the safe handling and storage of 2-Chlorobenzotrifluoride.
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Conclusion

2-Chlorobenzotrifluoride is a chemical of significant industrial and academic interest. Its well-
defined physical properties and predictable, yet versatile, chemical reactivity make it an
indispensable tool for synthetic chemists. The presence of the trifluoromethyl group provides a
pathway to novel molecular structures with enhanced biological and material properties. For
researchers in drug development, agrochemicals, and material science, a comprehensive
understanding of this compound's characteristics, from its physicochemical data to its safety
and handling requirements, is paramount for unlocking its full potential in creating innovative
and impactful chemical solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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